5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C15H12FN3OS/c1-8-11(16)4-5-12(17-8)15(20)19-10-3-6-14-13(7-10)18-9(2)21-14/h3-7H,1-2H3,(H,19,20)
• InChI Key: VOQWYXNZTFDMEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C(=O)NC2=CC3=C(C=C2)SC(=N3)C)F
• Molecular Formula: C15H12FN3OS
• Molecular Weight: 301.3 g/mol

Description

5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of 5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation. Additionally, this compound has been shown to possess antimicrobial activity against a wide range of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide in lab experiments is its broad spectrum of pharmacological activities. This compound can be used in a variety of research areas, including cancer, inflammation, and infectious diseases. However, one limitation of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for the research of 5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide. One area of interest is the development of novel drug formulations that can enhance the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential molecular targets for its pharmacological effects. Finally, more research is needed to explore the potential use of this compound in the treatment of various neurodegenerative disorders.

Synthesis Methods

The synthesis of 5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide involves the reaction of 2-methyl-1,3-benzothiazole-5-carboxylic acid with 2-chloro-5-fluoro-nicotinoyl chloride in the presence of a base. The resulting product is then subjected to further purification to obtain the final compound.

Scientific Research Applications

5-fluoro-6-methyl-N-(2-methyl-1,3-benzothiazol-5-yl)pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. In addition, this compound has also been investigated for its potential use in the treatment of neurodegenerative disorders.